Cas no 1426958-46-4 (1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole)

1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole structure

1426958-46-4 structure

Product Name:1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole

CAS No:1426958-46-4

MF:C₉H₁₃F₃N₂

MW:206.208132505417

CID:3035302

Update Time:2023-08-10

1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole
- C9H13F3N2
- BHC95846
- V3223
- Inchi： 1S/C9H13F3N2/c1-7(2)3-5-14-6-4-8(13-14)9(10,11)12/h4,6-7H,3,5H2,1-2H3
- InChI Key： JWCMPBUFQYDICU-UHFFFAOYSA-N
- SMILES： FC(C1C=CN(CCC(C)C)N=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 179
XLogP3: 2.8
Topological Polar Surface Area: 17.8

1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M296410-100mg	1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole	1426958-46-4		100mg	$64.00	2023-05-18
TRC	M296410-250mg	1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole	1426958-46-4		250mg	$98.00	2023-05-18
TRC	M296410-500mg	1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole	1426958-46-4		500mg	$150.00	2023-05-18
TRC	M296410-1g	1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole	1426958-46-4		1g	$207.00	2023-05-18
Chemenu	CM320354-5g	1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole	1426958-46-4	95%	5g	$320	2023-02-02
Chemenu	CM320354-10g	1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole	1426958-46-4	95%	10g	$533	2023-02-02
Chemenu	CM320354-5g	1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole	1426958-46-4	95%	5g	$320	2021-08-18
Chemenu	CM320354-10g	1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole	1426958-46-4	95%	10g	$533	2021-08-18
A2B Chem LLC	AE62609-1g	1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole	1426958-46-4	97%	1g	$142.00	2024-04-20
A2B Chem LLC	AE62609-5g	1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole	1426958-46-4	97%	5g	$402.00	2024-04-20

1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole Related Literature

1. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
2. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

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